Cas no 272438-12-7 (1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate)

• Product Name: 1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate
• CAS No: 272438-12-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD13183541
• CID: 1431741
• PubChem ID: 9814190
• Update Time: 2025-06-08

1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,5-dicarboxylic acid, 2,3-dihydro-, 1-(1,1-dimethylethyl)5-methyl ester
• 2,3-dihydro-indole-1,5-dicarboxylic acid 1-tert-butyl ester 5-methyl ester
• 1-(tert-Butyl) 5-methyl indoline-1,5-dicarboxylate
• 1-tert-Butyl 5-methyl indoline-1,5-dicarboxylate
• Methyl 1-Boc-indoline-5-carboxylate
• SY263212
• 1-t-Butyl 5-methylindoline-1,5-dicarboxylate
• tert-butyl 5-methyl 1,5-indolinedicarboxylate
• 1-(tert-Butoxycarbonyl)-5-methoxycarbonylindoline
• 1-O-tert-butyl 5-O-methyl 2,3-dihydroindole-1,5-dicarboxylate
• 2,3-D
• SB65640
• XKA43812
• F50585
• 1-(1,1-Dimethylethyl) 5-methyl 2,3-dihydro-1H-indole-1,5-dicarboxylate
• AKOS027338004
• CS-0102144
• DTXSID501153855
• 272438-12-7
• CS-16674
• MFCD13183541
• 1-tert-Butyl5-methylindoline-1,5-dicarboxylate
• KANVSPBCQYQXFC-UHFFFAOYSA-N
• SCHEMBL846218
• DB-345871
• 1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate

• MDL： MFCD13183541
• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(18)16-8-7-10-9-11(13(17)19-4)5-6-12(10)16/h5-6,9H,7-8H2,1-4H3
• InChI Key： KANVSPBCQYQXFC-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(C(=O)OC)=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.13140809 g/mol
• Monoisotopic Mass: 277.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8
• Molecular Weight: 277.31

Additional information on 1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate

Research Brief on 1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate (CAS: 272438-12-7) in Chemical Biology and Pharmaceutical Applications

1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate (CAS: 272438-12-7) is a synthetic intermediate of growing importance in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its utility as a versatile building block for the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and protease modulators. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, pharmacological potential, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of novel indoline-based HDAC inhibitors. Researchers optimized a multi-step synthetic route using 1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate as the starting material, achieving a 42% overall yield of the target HDAC6-selective inhibitor. The study emphasized the compound's stable tert-butyl ester group as crucial for maintaining regioselectivity during subsequent reactions.

In the area of neurodegenerative disease research, a team at University of California, San Francisco recently reported (Nature Chemical Biology, 2024) the development of tau protein aggregation inhibitors derived from 1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate. The compound's rigid indoline scaffold was found to effectively mimic the β-sheet structure of tau peptides, with the dicarboxylate groups enabling critical hydrogen bonding interactions. This work has opened new avenues for Alzheimer's disease therapeutics.

From a synthetic chemistry perspective, advances in catalytic asymmetric hydrogenation have improved access to enantiomerically pure forms of this compound. A 2024 ACS Catalysis paper described an iridium-catalyzed asymmetric hydrogenation protocol achieving >99% ee for the methyl-substituted indoline core. This methodological breakthrough is particularly significant as chirality at the 5-position strongly influences biological activity in downstream derivatives.

The compound's ADME properties were systematically characterized in a recent European Journal of Pharmaceutical Sciences publication (2023). Researchers found that 1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate exhibits favorable metabolic stability (t1/2 > 120 min in human liver microsomes) and moderate membrane permeability (Papp = 8.7 × 10^-6 cm/s in Caco-2 assays). These findings support its utility as a scaffold for orally bioavailable drug candidates.

Emerging applications in radiopharmaceutical development have also been reported. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals detailed the successful incorporation of fluorine-18 at the 5-methyl position of the indoline ring, creating a PET tracer for imaging neuroinflammation. The tert-butyl group was found to significantly improve in vivo stability of the radiolabeled compound.

In conclusion, 1-Tert-Butyl 5-methyl indoline-1,5-dicarboxylate (272438-12-7) continues to demonstrate remarkable versatility in pharmaceutical research. Recent advances have expanded its applications from traditional medicinal chemistry to cutting-edge areas like radiopharmaceuticals and protein-targeted therapeutics. Future research directions likely include exploration of its use in PROTAC design and as a scaffold for covalent inhibitors, building on its demonstrated synthetic flexibility and favorable physicochemical properties.